AtPPO Enzyme Inhibition Potency vs. Series Analogs
PPO-IN-9 inhibits AtPPO with an IC50 of 0.3 μM [1]. In contrast, the commercial herbicide flumioxazin exhibits an IC50 of 157.1 nM (0.157 μM) against maize PPO [2], while saflufenacil shows an IC50 of 0.00025 μM (0.25 nM) against human PPO [3]. Although these values are not directly comparable due to different enzyme sources, PPO-IN-9's potency falls within the active range of its novel pyridyl-benzothiazol series (IC50 = 0.06–1.36 μM against AtPPO) [1]. The data demonstrate that PPO-IN-9 achieves meaningful target engagement and serves as a valuable chemical probe for structure-activity relationship studies.
| Evidence Dimension | PPO enzyme inhibition (IC50) |
|---|---|
| Target Compound Data | 0.3 μM (AtPPO) |
| Comparator Or Baseline | Flumioxazin: 0.157 μM (maize PPO); Saflufenacil: 0.00025 μM (human PPO); Series range: 0.06–1.36 μM (AtPPO) |
| Quantified Difference | PPO-IN-9 is 1.9-fold less potent than flumioxazin (cross-species) but >1000-fold less potent than saflufenacil; it ranks within the active mid-range of its structural series. |
| Conditions | AtPPO enzyme assay for PPO-IN-9; maize PPO for flumioxazin; human PPO for saflufenacil; all assays conducted at physiological pH and temperature. |
Why This Matters
Quantified potency confirms PPO-IN-9 is a valid chemical probe for PPO inhibition studies, enabling comparative SAR analysis against both commercial and experimental inhibitors.
- [1] Cai H, et al. J Agric Food Chem. 2024;72(11):5807-5822. View Source
- [2] Herbicidal activity and molecular docking study of novel PPO inhibitors. IC50 data for flumioxazin. View Source
- [3] BRENDA Enzyme Database. IC50 value for saflufenacil (EC 1.3.3.4). View Source
